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Compound of Interest

Methyl tetrahydropyran-4-
Compound Name:
carboxylate

Cat. No.: B027781

Essential Safety and Handling Guide for Methyl
tetrahydropyran-4-carboxylate

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Methyl tetrahydropyran-4-carboxylate, tailored for researchers, scientists, and professionals
in drug development. Following these procedures is essential for ensuring laboratory safety
and operational integrity.

Hazard Identification and Classification

Methyl tetrahydropyran-4-carboxylate is classified with the following hazards:
e Serious Eye Irritation (H319): Causes significant irritation to the eyes.[1]

o Harmful to Aquatic Life with Long-Lasting Effects (H412): Poses a long-term threat to aquatic
environments.[1]

e Combustible Liquid: While not considered a high fire risk, its containers may burn.[1]
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Hazard Statement GHS Classification Precautionary Statement

P280: Wear eye
protection/face protection.[1]

H319: Causes serious eye ]
Eye Irrit. 2A P305+P351+P338: IF IN

irritation. ) ) )
EYES: Rinse cautiously with
water for several minutes.[1]

H412: Harmful to aquatic life ) ) P273: Avoid release to the

) ) Aquatic Chronic 3 )
with long lasting effects. environment.[1]
) o Keep away from heat, sparks,
Combustible Liquid Storage Class 10

and open flames.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling Methyl
tetrahydropyran-4-carboxylate to minimize exposure and ensure personal safety.[3][4]
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Protection Type

Specification

Rationale

Safety glasses with side-

shields or goggles.[3] A face

Protects against splashes and

Eye/Face ) ) vapors causing serious eye
shield may be required for o
irritation.[1]
splash hazards.
Chemical-resistant nitrile or
neoprene gloves.[3][5] Gloves ) )
) Prevents direct skin contact
Hand must be inspected before use ] ]
) with the chemical.
and disposed of properly after
handling.[6]
A laboratory coat or chemical-
resistant apron.[3] For larger ]
- o Protects skin and personal
Body quantities or significant splash

risk, wear chemical-resistant

coveralls.[2]

clothing from contamination.

Respiratory

Use is required in poorly
ventilated areas or when vapor
concentrations are high. An
ABEK (EN14387) respirator
filter is recommended.

Avoids inhalation of vapors,
which can cause respiratory

irritation.[7]

Footwear

Closed-toe shoes are

mandatory in the laboratory.[3]

Protects feet from potential

spills.

Operational Plan: Handling and Storage

1. Engineering Controls:

o Always handle Methyl tetrahydropyran-4-carboxylate in a properly functioning chemical
fume hood to minimize inhalation exposure.[3][8][9]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

2. Safe Handling Protocols:
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» Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[1]

o Keep the container tightly sealed when not in use.[1]

e Ground and bond containers and receiving equipment when transferring the substance to
prevent static discharge, as it is a combustible liquid.[2]

e Use non-sparking tools and explosion-proof electrical equipment in the vicinity of handling.[2]
e Do not eat, drink, or smoke in the handling area.[1]
3. Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials and sources
of ignition.[2]

» Keep containers securely sealed to prevent leakage and contamination.[1]
Emergency and Disposal Plan

1. Spill Response Protocol:

o Immediate Action: Evacuate non-essential personnel from the spill area and move upwind.[1]

» Containment: Stop the leak if it is safe to do so. Contain the spill using inert, non-combustible
absorbent materials such as sand, earth, or vermiculite.[1] Prevent the spill from entering
drains or waterways.[1]

e Cleanup: Collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[1]

o Decontamination: Wash the spill area thoroughly. Decontaminate and launder all protective
clothing before reuse.[1]

2. First Aid Measures:
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o Eye Contact: Immediately rinse with fresh, running water for several minutes. If contact
lenses are present, remove them if easy to do so and continue rinsing.[1] If eye irritation
persists, seek medical attention.[1]

o Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with
plenty of water.[2][6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[2]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2] Seek immediate medical
attention.

3. Disposal Plan:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[10][11]

e Procedure: Collect waste in designated, labeled "Organic Liquid" waste containers.[3] Do not
dispose of this chemical down the drain, as it is harmful to aquatic life.[1][10]

o Container Disposal: Decontaminate empty containers before disposal. Observe all label
safeguards until the container is cleaned or destroyed.[1]

e Regulatory Compliance: Arrange for disposal through a licensed waste management
authority in accordance with all local, regional, and national regulations.[1][6]

Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/198242
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC467321000&productDescription=4-METHYLTETRAHYDROPYRAN+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-1PKY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU3MTR8YXBwbGljYXRpb24vcGRmfGFESTBMMmczWWk4NU1UY3dPREF4TXpZd09USTJMMU5FUWw4eFVFdFpYMGRDWDBWT0xuQmtaZ3xmZDliYzNiNmI3ODk2YjEzY2M0ODI1NTk1ZGE2Yjc1ZmE4YmM0MWE2MmM3ZTA1YWM3M2ZlMjY4MGUxNzg2NDVm
https://www.carlroth.com/medias/SDB-1PKY-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzczMjl8YXBwbGljYXRpb24vcGRmfGFESmhMMmcyTkM4NU1qQTVPRFEzTnpReU5EazBMMU5FUWw4eFVFdFpYME5JWDBWT0xuQmtaZ3xmY2IwZjExMDljY2I3MWNjYjdiMTg5ZTUwYTI0Y2YyODcxYjA0YWY3NzYyYjNlZWYxN2NiOTM3NDU3ZTcyYzFi
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.carlroth.com/medias/SDB-1PKY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjU3MTR8YXBwbGljYXRpb24vcGRmfGFESTBMMmczWWk4NU1UY3dPREF4TXpZd09USTJMMU5FUWw4eFVFdFpYMGRDWDBWT0xuQmtaZ3xmZDliYzNiNmI3ODk2YjEzY2M0ODI1NTk1ZGE2Yjc1ZmE4YmM0MWE2MmM3ZTA1YWM3M2ZlMjY4MGUxNzg2NDVm
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10552_msds.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/198242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation
- Verify fume hood function
- Assemble all required PPE

i

Don PPE
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Chemical Handling

- Work within fume hood
- Keep container sealed
- Use grounded equipment

Post-Experiment :Potential Hazard

Spill Occurs

Temporary Storage
- Seal container tightly

Routine Waste
- Store in cool, ventilated area

Spill Response

Expired/Unused Chemical y Contal_n GLE absorbe_nt
- Collect in waste container

- Decontaminate area

Waste Collection

- Collect all waste (liquid & solid)
in a labeled hazardous waste container

Decontamination
- Clean workspace
- Decontaminate/launder PPE

Final Disposal

- Arrange pickup by certified
waste management service

Click to download full resolution via product page

Caption: Workflow for handling Methyl tetrahydropyran-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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